Cas no 2172490-84-3 (1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol
• CAS No: 2172490-84-3
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 5812969
• PubChem ID: 165597546
• Update Time: 2025-07-17

1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol
• 1-[1-(hydroxymethyl)cyclohexyl]-4-methylcycloheptan-1-ol
• 2172490-84-3
• EN300-1632780

• Inchi： 1S/C15H28O2/c1-13-6-5-10-15(17,11-7-13)14(12-16)8-3-2-4-9-14/h13,16-17H,2-12H2,1H3
• InChI Key： CXQQVKJZOBWGCM-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)CC1)C1(CO)CCCCC1

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol

Introduction to 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol (CAS No. 2172490-84-3)

1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol (CAS No. 2172490-84-3) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound features a cyclohexyl and a cycloheptanone ring, both of which are functionalized with specific substituents, making it a valuable candidate for further research and development.

The molecular structure of 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol is characterized by the presence of a hydroxymethyl group attached to the cyclohexyl ring and a methyl group on the cycloheptanone ring. These functional groups contribute to the compound's reactivity and stability, making it an interesting subject for synthetic chemists and pharmacologists alike. The hydroxymethyl group, in particular, can participate in various chemical reactions, such as esterification, etherification, and oxidation, which can be leveraged to synthesize derivatives with enhanced properties.

In the realm of medicinal chemistry, 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an anti-inflammatory agent, owing to its ability to modulate key inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding opens up new avenues for the development of drugs targeting chronic inflammatory diseases.

Beyond its medicinal applications, 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol has also been investigated for its potential use in materials science. Its unique molecular architecture makes it suitable for the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley, has shown that this compound can be polymerized to form high-performance materials with excellent mechanical properties and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of a cyclohexyl derivative with a suitable electrophile followed by functional group transformations to introduce the hydroxymethyl and methyl groups. Advanced techniques such as catalytic hydrogenation and organometallic reactions are often employed to optimize the synthesis process.

In terms of safety and handling, it is important to note that while 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible substances.

The future prospects for 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs, as well as exploring its potential applications in new areas such as drug delivery systems and biocompatible materials. Collaborative efforts between academic institutions and industry partners are expected to drive further advancements in this field.

In conclusion, 1-1-(hydroxymethyl)cyclohexyl-4-methylcycloheptan-1-ol (CAS No. 2172490-84-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, paving the way for innovative solutions in various industries.